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Compound of Interest

Compound Name: 2-Ethylbutyryl chloride

Cat. No.: B1582483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylbutyryl chloride (CAS No. 2736-
40-5), a key chemical intermediate. This document outlines its chemical and physical
properties, safety information, and a representative synthetic protocol.

Chemical and Physical Properties

2-Ethylbutyryl chloride is a clear, colorless liquid.[1] Its key physical and chemical properties
are summarized in the table below for easy reference and comparison.
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Property Value Source
CAS Number 2736-40-5 [1][2][3]
Molecular Formula CeH11CIO [11[2][3]
Molecular Weight 134.60 g/mol [2][41[5]
Appearance Clear colorless liquid [1112]

Boiling Point 137-139 °C [1][4][6]
Density 0.982 g/mL at 25 °C [1][4116]
Refractive Index n20/D 1.425 [11[4115]
Flash Point 35 °C (95 °F) - closed cup [1]14]

Water Solubility Reacts with water [1112][6]

Safety and Handling Information

2-Ethylbutyryl chloride is a flammable and corrosive material that requires careful handling in
a laboratory setting.[7][8][9] Appropriate personal protective equipment (PPE), including face
shields, gloves, and respiratory protection, should be used.[4]
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Hazard Information Details Source
Signal Word Danger [41[5]
GHS Pictograms Flammable, Corrosive [7]

H226: Flammable liquid and
Hazard Statements vaporH314: Causes severe [41051[7]
skin burns and eye damage

P210, P233, P240, P280,
Precautionary Statements P303+P361+P353, [415]
P305+P351+P338

Store in a flammable liquid
storage area. Keep container

Storage _ _ [1][9]
tightly closed in a dry and well-

ventilated place.

Experimental Protocol: Synthesis of 2-Ethylbutyryl
Chloride

The following is a representative procedure for the synthesis of 2-Ethylbutyryl chloride from
2-ethylbutyric acid. This method is adapted from a general procedure for the synthesis of acyl
chlorides using thionyl chloride.[10]

Materials:

o 2-Ethylbutyric acid

e Thionyl chloride (SOCI2)
 Distillation apparatus

e Heating mantle

e Separatory funnel

e Gas absorption trap
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Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place
thionyl chloride (1.2 equivalents).

e Slowly add 2-ethylbutyric acid (1 equivalent) from the dropping funnel to the thionyl chloride
with stirring. The reaction is exothermic and will evolve hydrogen chloride and sulfur dioxide
gas, which should be directed to a gas trap.

 After the addition is complete, heat the reaction mixture to reflux for 1-2 hours to ensure the
reaction goes to completion.

 After reflux, arrange the apparatus for distillation.

« Distill the crude 2-Ethylbutyryl chloride from the reaction mixture. The fraction boiling
between 137-139 °C should be collected.[1]

e The final product should be a clear, colorless liquid and should be stored under anhydrous
conditions to prevent hydrolysis.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-
Ethylbutyryl chloride.
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Figure 1. Synthesis and Purification Workflow

Click to download full resolution via product page
Caption: Figure 1. Synthesis and Purification Workflow

Chemical Reactivity and Applications

This diagram illustrates the core reactivity of 2-Ethylbutyryl chloride as an acyl chloride and
its subsequent application in chemical synthesis.
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Figure 2. Reactivity and Applications
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Caption: Figure 2. Reactivity and Applications

Applications in Research and Development

2-Ethylbutyryl chloride serves as a versatile building block in organic synthesis. Its primary
utility lies in its function as an acylating agent. It has been specifically noted for its use in the
synthesis of bicyclic thiophene derivatives, which are of interest in medicinal chemistry and
materials science.[1] The reactivity of the acyl chloride group allows for the introduction of the
2-ethylbutanoyl moiety into various molecular scaffolds, enabling the exploration of structure-
activity relationships in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Ethylbutyryl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582483#2-ethylbutyryl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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